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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,2-Diphenylethane-D14, a deuterated
internal standard crucial for quantitative analytical studies. This document outlines its
commercial availability, key technical specifications, and detailed protocols for its application in
mass spectrometry-based assays.

Commercial Availability

1,2-Diphenylethane-D14 is available from several reputable commercial suppliers specializing
in stable isotope-labeled compounds and analytical standards. Researchers can procure this
compound from the following vendors:

o Fisher Scientific: A global distributor of scientific products, offering 1,2-Diphenylethane-D14
for research purposes.[1]

e MedchemExpress (MCE): A supplier of research chemicals and biochemicals, providing 1,2-
Diphenylethane-D14 for laboratory use.[2][3]

o LGC Standards: A leading manufacturer and distributor of reference materials and
proficiency testing schemes, offering 1,2-Diphenylethane-D14 with detailed quality
specifications.

Technical Data
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1,2-Diphenylethane-D14 is the deuterated analog of 1,2-Diphenylethane. The substitution of
hydrogen with deuterium atoms results in a molecule with a higher mass, making it an ideal
internal standard for quantitative analysis by mass spectrometry (MS), gas chromatography-
mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS).[2][3]

Table 1: General Technical Specifications for 1,2-Diphenylethane-D14

Property Value Reference
Chemical Name 1,2-Diphenylethane-D14

Synonyms Bibenzyl-D14, Dibenzyl-D14

CAS Number 94371-89-8 [3]
Molecular Formula C14D14 [3]
Molecular Weight 196.35 g/mol [3]
Appearance White to off-white solid

Purity >98% (chemical purity)

Isotopic Purity >98 atom % D

Table 2: Supplier-Specific Quantitative Data

. ) o Additional
Supplier Product Number Purity Specification .
Information
Not specified on For research use only.
MedchemExpress HY-78004S
product page [3]

Min. 98% Chemical
LGC Standards D-5491 ) -
Purity, 98 atom % D

Note: For lot-specific purity and isotopic enrichment, it is essential to consult the Certificate of
Analysis (CofA) provided by the supplier upon purchase.
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Experimental Protocols: Application as an Internal
Standard in LC-MS/MS

The primary application of 1,2-Diphenylethane-D14 is as an internal standard (IS) in
guantitative analytical methods. Its chemical properties are nearly identical to the non-
deuterated analyte, 1,2-Diphenylethane, leading to similar extraction efficiency and
chromatographic retention times. However, its increased mass allows for clear differentiation in
a mass spectrometer.

Below is a detailed, generalized protocol for the use of 1,2-Diphenylethane-D14 as an internal
standard in a typical LC-MS/MS workflow for the quantification of a target analyte in a biological
matrix.

Preparation of Stock and Working Solutions

¢ Internal Standard Stock Solution (1 mg/mL):
o Accurately weigh 1 mg of 1,2-Diphenylethane-D14.
o Dissolve in 1 mL of a suitable organic solvent (e.g., methanol, acetonitrile).
o Store at -20°C.

e Internal Standard Working Solution (1 pg/mL):

o Perform a serial dilution of the stock solution with the same solvent to achieve the desired
concentration.

o The optimal concentration of the working solution depends on the expected concentration
of the analyte in the samples.

Sample Preparation (Protein Precipitation)

o Sample Collection: Collect biological samples (e.g., plasma, urine) and store them
appropriately.

o Spiking with Internal Standard: To 100 pL of the biological sample, add a small volume (e.g.,
5 pL) of the 1,2-Diphenylethane-D14 working solution.
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o Protein Precipitation: Add 300 L of cold acetonitrile to the sample to precipitate proteins.

o Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x
g for 10 minutes at 4°C.

e Supernatant Transfer: Carefully transfer the supernatant to a clean tube.
o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

o Reconstitution: Reconstitute the dried extract in 100 uL of the mobile phase used for the LC-
MS/MS analysis.

LC-MS/MS Analysis

Table 3: Example LC-MS/MS Parameters

Parameter Recommended Setting

C18 reverse-phase column (e.g., 2.1 x 50 mm,

LC Column
1.8 um)

Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Flow Rate 0.3 mL/min
Injection Volume 5puL

) Start with 5% B, ramp to 95% B over 5 minutes,
Gradient

hold for 2 minutes, then re-equilibrate.

o Electrospray lonization (ESI), Positive or
lonization Mode ] )
Negative depending on the analyte

MS/MS Mode Multiple Reaction Monitoring (MRM)

N To be determined based on the analyte of
MRM Transition (Analyte) it .
interes

MRM T ition (1S) To be determined for 1,2-Diphenylethane-D14
ransition
(precursor and product ions)
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Data Analysis and Quantification

o Peak Integration: Integrate the chromatographic peaks for both the analyte and the internal

standard.

o Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for

each sample.

o Calibration Curve: Prepare a series of calibration standards with known concentrations of the
analyte and a constant concentration of the internal standard. Plot the peak area ratio
against the analyte concentration to generate a calibration curve.

o Quantification: Determine the concentration of the analyte in the unknown samples by
interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the use of 1,2-Diphenylethane-D14
as an internal standard in a quantitative LC-MS/MS experiment.
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Caption: Experimental workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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